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Compound of Interest

Compound Name: Methyl 2-(1H-pyrazol-1-yl)acetate

Cat. No.: B1319234

CAS Number: 142890-12-8

This technical guide provides a comprehensive overview of Methyl 2-(1H-pyrazol-1-
yl)acetate, a heterocyclic compound of interest to researchers, scientists, and professionals in
drug development. This document details its chemical properties, synthesis, and potential
applications, with a focus on experimental protocols and data presentation.

Chemical and Physical Properties

Methyl 2-(1H-pyrazol-1-yl)acetate is a substituted pyrazole, a class of heterocyclic aromatic
compounds containing two adjacent nitrogen atoms. The presence of the pyrazole nucleus is
significant in medicinal chemistry, as it is a core structure in numerous pharmacologically active
compounds.[1][2][3] The ester functional group in Methyl 2-(1H-pyrazol-1-yl)acetate makes it
a versatile intermediate for further chemical modifications.

Table 1: Physicochemical Properties of Methyl 2-(1H-pyrazol-1-yl)acetate
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Property Value Source

CAS Number 142890-12-8 ChemScenel[4]
Molecular Formula CeHsN20:2 ChemScenel[4]
Molecular Weight 140.14 g/mol ChemScenel[4]
Physical Form Liquid Sigma-Aldrich[5]
Purity >95% ChemsScenel[4]
Storage Store at room temperature. ChemScenel[4]
SMILES COC(=0)CN1C=CC=N1 ChemScene[4]
InChl Key WILHYXHQRFICBE Sigma-Aldrich[5]

UHFFFAOYSA-N

Synthesis of Methyl 2-(1H-pyrazol-1-yl)acetate

The synthesis of Methyl 2-(1H-pyrazol-1-yl)acetate is typically achieved through the N-
alkylation of pyrazole with a haloacetate ester. A general and practical method involves the
reaction of pyrazole with methyl chloroacetate.[6] The regioselectivity of this reaction is a key
consideration in pyrazole chemistry, as alkylation can potentially occur at either of the two
nitrogen atoms in the pyrazole ring.[7] However, for unsubstituted pyrazole, the two nitrogen
atoms are equivalent, simplifying the outcome.

Experimental Protocol: N-Alkylation of Pyrazole

This protocol is a general representation for the synthesis of Methyl 2-(1H-pyrazol-1-
yl)acetate.

Materials:
e 1H-Pyrazole
e Methyl chloroacetate

e A suitable base (e.g., potassium carbonate, sodium hydride)
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e Anhydrous solvent (e.g., dimethylformamide (DMF), acetonitrile, tetrahydrofuran (THF))
Procedure:

» To a stirred solution or suspension of 1H-pyrazole and the base in an anhydrous solvent, add
methyl chloroacetate dropwise at room temperature.

e The reaction mixture is then stirred at room temperature or heated to a specific temperature
for a period of time, monitored by thin-layer chromatography (TLC) or liquid chromatography-
mass spectrometry (LC-MS) for completion.

e Upon completion, the reaction mixture is worked up by quenching with water and extracting
the product with a suitable organic solvent (e.g., ethyl acetate).

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
filtered, and concentrated under reduced pressure.

e The crude product is purified by flash column chromatography on silica gel to yield Methyl 2-
(1H-pyrazol-1-yl)acetate.

Note: The choice of base and solvent can significantly influence the reaction rate and yield.
Stronger bases like sodium hydride may allow for lower reaction temperatures, while weaker
bases like potassium carbonate might require heating.
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General workflow for the synthesis of Methyl 2-(1H-pyrazol-1-yl)acetate.

Chemical Reactivity and Potential Applications

Methyl 2-(1H-pyrazol-1-yl)acetate serves as a versatile building block in organic synthesis.
The ester functionality can be hydrolyzed to the corresponding carboxylic acid, 2-(1H-pyrazol-
1-yhacetic acid, or converted to amides, hydrazides, and other derivatives. These
transformations open up avenues for the synthesis of a wide range of more complex
molecules.

While specific biological activity data for Methyl 2-(1H-pyrazol-1-yl)acetate is not extensively
reported in the literature, the pyrazole scaffold is a well-established pharmacophore. Pyrazole
derivatives have been shown to exhibit a broad spectrum of biological activities, including but
not limited to:

» Anti-inflammatory: As seen in drugs like celecoxib.[1]
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Anticancer: Various pyrazole-containing compounds have been investigated for their
antitumor properties.

Antimicrobial: Exhibiting activity against bacteria and fungi.[1]

Antiviral

Analgesic[1]

The relatively simple structure of Methyl 2-(1H-pyrazol-1-yl)acetate makes it an attractive
starting material for the synthesis of libraries of more complex pyrazole derivatives for
pharmacological screening.
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Potential derivatization and therapeutic areas for Methyl 2-(1H-pyrazol-1-yl)acetate.

Safety Information

It is important to handle Methyl 2-(1H-pyrazol-1-yl)acetate with appropriate safety precautions
in a laboratory setting.

Table 2: Hazard and Precautionary Statements
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Category Codes

Description

H302, H312, H315, H319,
Hazard Statements

Harmful if swallowed, Harmful
in contact with skin, Causes

skin irritation, Causes serious

H332, H335 eye irritation, Harmful if
inhaled, May cause respiratory
irritation.

Precautionary Statements P261, P264, P270, P271, Avoid breathing
P280, P302+P352, dust/fume/gas/mist/vapours/sp
P304+P340, ray. Wash skin thoroughly after

P305+P351+P338, P312,
P330, P332+P313,

P337+P313, P362+P364,
P403+P233, P405, P501

handling. Do not eat, drink or
smoke when using this
product. Use only outdoors or
in a well-ventilated area. Wear
protective gloves/protective
clothing/eye protection/face
protection. IF ON SKIN: Wash
with plenty of water. IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing. IF IN EYES:
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Call a POISON
CENTER/doctor if you feel
unwell. Rinse mouth. If skin
irritation occurs: Get medical
advice/attention. If eye
irritation persists: Get medical
advice/attention. Take off
contaminated clothing and
wash it before reuse. Store in
a well-ventilated place. Keep

container tightly closed. Store
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locked up. Dispose of
contents/container to an

approved waste disposal plant.

Data sourced from Sigma-Aldrich[5].

Conclusion

Methyl 2-(1H-pyrazol-1-yl)acetate is a valuable and versatile heterocyclic compound. Its
straightforward synthesis from readily available starting materials and the reactivity of its ester
group make it an important intermediate for the development of more complex molecules.
While specific biological data for this compound is limited, its core pyrazole structure suggests
significant potential for the discovery of new therapeutic agents. Further research into the
biological activities of this and other simple pyrazole derivatives is warranted to fully explore
their pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mdpi.com [mdpi.com]

e 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
e 3. pharmatutor.org [pharmatutor.org]

e 4. chemscene.com [chemscene.com]

e 5. Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for
the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via
EGFR/PI3K/AKT/mTOR Signaling Cascades - PMC [pmc.ncbi.nim.nih.gov]

e 6. benchchem.com [benchchem.com]
e 7. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 2-(1H-pyrazol-1-
yl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9414415/
https://www.benchchem.com/product/b1319234?utm_src=pdf-body
https://www.benchchem.com/product/b1319234?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/23/1/134
https://public-pages-files-2025.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.666725/pdf
https://www.pharmatutor.org/pdf_download/pdf/Vol.%202,%20Issue%201,%20Jan%202014,%20PharmaTutor,%20Paper-6.pdf
https://www.chemscene.com/product/142890-12-8.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9414415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9414415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9414415/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_N_Alkylation_of_Methyl_3_amino_1H_pyrazole_4_carboxylate.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_N_Alkylation_of_3_Chloro_1H_pyrazole.pdf
https://www.benchchem.com/product/b1319234#methyl-2-1h-pyrazol-1-yl-acetate-cas-number-142890-12-8
https://www.benchchem.com/product/b1319234#methyl-2-1h-pyrazol-1-yl-acetate-cas-number-142890-12-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1319234#methyl-2-1h-pyrazol-1-yl-acetate-cas-
number-142890-12-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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